5-ethyl-7-(4-(4-fluorobenzyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-ethyl-7-[4-[(4-fluorophenyl)methyl]piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C26H26FN5O2/c1-2-29-17-22(24-23(18-29)26(34)32(28-24)21-6-4-3-5-7-21)25(33)31-14-12-30(13-15-31)16-19-8-10-20(27)11-9-19/h3-11,17-18H,2,12-16H2,1H3
• InChI Key: RHBIXESUBQOAMX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC5=CC=C(C=C5)F
• Molecular Formula: C26H26FN5O2
• Molecular Weight: 459.5 g/mol
• CAS No.: 1040649-42-0

Description

5-ethyl-7-(4-(4-fluorobenzyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C26H26FN5O2 and its molecular weight is 459.525. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

G Protein-Biased Dopaminergics Development

A study highlighted the synthesis of compounds with a pyrazolo[1,5-a]pyridine substructure, demonstrating their potential as high-affinity dopamine receptor partial agonists. These compounds showed a preference for activating G proteins over β-arrestin recruitment at dopamine D2 receptors, suggesting their utility in designing new therapeutics with antipsychotic activity (Möller et al., 2017).

Mycobacterium Tuberculosis DNA GyrB Inhibition

Research into benzofuran and benzo[d]isothiazole derivatives designed by molecular hybridization revealed compounds that inhibited Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, showing promise as antitubercular agents. The study indicates the potential of structurally similar compounds in tuberculosis treatment (Reddy et al., 2014).

Anti-Avian Influenza Virus Activity

A new synthetic route for benzamide-based 5-aminopyrazoles and their fused heterocycles was explored, leading to compounds with significant anti-influenza A virus (H5N1) activity. This research underscores the potential of such compounds in developing treatments for avian influenza, demonstrating the versatility of the chemical scaffold in antiviral drug discovery (Hebishy et al., 2020).

Antibacterial and Antifungal Agents

Compounds derived from the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones were evaluated for their antibacterial activity, highlighting the application of related chemical structures in the development of new antimicrobial agents. The synthesized compounds displayed significant antibacterial activity, indicating their potential in addressing resistant bacterial infections (Solankee & Patel, 2004).